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Compound of Interest

Compound Name: Caffeic acid-pYEEIE
Cat. No.: B12353371
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics of the
caffeic acid-pYEEIE conjugate, a molecule of interest for its potential therapeutic applications.
This document details its molecular weight and chemical formula, alongside relevant
experimental methodologies and conceptual diagrams to facilitate further research and
development.

Core Molecular Data

The fundamental physicochemical properties of the caffeic acid-pYEEIE conjugate and its
constituent components have been determined. This quantitative data is summarized in the
tables below for clarity and comparative analysis.

Table 1: Physicochemical Properties of Individual
Components
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Component Chemical Formula Molecular Weight ( g/mol )
Caffeic Acid CoHsOa4 180.16[1][2]
Phosphorylated L-Tyrosine

CoH12NO6sP 261.17[3][24][5][6][7]
(pY)
L-Glutamic Acid (E) CsHsNO4 147.13[8][9][10][11][12]
L-Isoleucine (1) CeH13NO:2 131.17[13][14][15][16][17][18]

Table 2: Calculated Physicochemical Properties of

id | Caffeic Acid- .

Molecule Chemical Formula Molecular Weight ( g/mol )

pYEEIE Peptide

C30H4sNs017P 794.67

Caffeic Acid-pYEEIE

Conjugate

C39H51N5020P 956.81

Experimental Protocols

A generalized protocol for the synthesis and characterization of a caffeic acid-peptide conjugate
via solid-phase peptide synthesis (SPPS) is outlined below.

Solid-Phase Peptide Synthesis (SPPS) of pYEEIE

e Resin Preparation: Start with a Rink amide resin, which will yield a C-terminally amidated
peptide upon cleavage. Swell the resin in a suitable solvent such as N,N-dimethylformamide
(DMF).

o Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from

the resin's amino group using a solution of 20% piperidine in DMF.
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Amino Acid Coupling: Sequentially couple the Fmoc-protected amino acids (Fmoc-
Glu(OtBu)-OH, Fmoc-lle-OH, Fmoc-Glu(OtBu)-OH, Fmoc-Glu(OtBu)-OH, and Fmoc-
Tyr(PO(OBzl)OH)-OH) using a coupling reagent like HBTU/HOBL in the presence of a base
such as N,N-diisopropylethylamine (DIPEA) in DMF. Each coupling step is followed by a
capping step with acetic anhydride to block any unreacted amino groups.

Washing: After each deprotection and coupling step, thoroughly wash the resin with DMF to
remove excess reagents and byproducts.

Caffeic Acid Conjugation: Following the final Fmoc deprotection of the N-terminal amino acid,
couple caffeic acid (with its hydroxyl groups protected, e.g., as acetonides) to the N-terminus
of the peptide using the same coupling reagents.

Cleavage and Deprotection: Cleave the peptide from the resin and simultaneously remove
the side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic
acid (TFA) and scavengers like triisopropylsilane (TIS) and water.

Purification: Purify the crude peptide conjugate using reverse-phase high-performance liquid
chromatography (RP-HPLC).

Characterization: Confirm the identity and purity of the final caffeic acid-pYEEIE conjugate
using mass spectrometry (e.g., MALDI-TOF or ESI-MS) and analytical RP-HPLC.

Visualized Workflow and Pathways

To aid in the conceptual understanding of the processes involved, the following diagrams have
been generated using Graphviz.

Experimental Workflow for Synthesis and Analysis
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and analysis of the caffeic acid-pYEEIE
conjugate.

Hypothesized Signaling Pathway Modulation

While the specific signaling pathways modulated by caffeic acid-pYEEIE are a subject of
ongoing research, a hypothesized pathway based on the known antioxidant properties of
caffeic acid is presented below. Caffeic acid is known to influence pathways related to oxidative
stress, such as the Nrf2-ARE pathway.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12353371/docs?utm_src=pdf-body-img#in-depth-technical-guide-caffeic-acid-pyeeie-conjugate
https://www.benchchem.com/product/b12353371/docs?utm_src=pdf-body#in-depth-technical-guide-caffeic-acid-pyeeie-conjugate
https://www.benchchem.com/product/b12353371/docs?utm_src=pdf-body#in-depth-technical-guide-caffeic-acid-pyeeie-conjugate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12353371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

4 . N
Cellular Environment
Caffeic Acid-
pYEEIE Conjugate
Ve
Cytoplasm
Reactive Oxygen
Species (ROS)
, L induces dissociation
Keapl-Nrf2
Complex
Release of Nrf2
Nrf2
\o )
Translocation &
Binding
4 N
Nudleus
Antioxidant Response
Element (ARE)
Activates
Antioxidant Enzyme
Gene Expression
o )

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12353371/docs?utm_src=pdf-body-img#in-depth-technical-guide-caffeic-acid-pyeeie-conjugate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12353371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Hypothesized modulation of the Nrf2-ARE antioxidant pathway by the caffeic acid-
PYEEIE conjugate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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